2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C19H20N4O2/c1-14-6-7-18(20-10-14)25-15-8-9-22(11-15)19(24)12-23-13-21-16-4-2-3-5-17(16)23/h2-7,10,13,15H,8-9,11-12H2,1H3
• InChI Key: AKCDRDKRMLPOSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
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Scientific Research Applications

Imidazole and Pyridine Derivatives in Medicinal Chemistry

Imidazole and pyridine derivatives, such as those synthesized from 2-amino-azaarenes and 2-phenoxyacetophenones, have been explored for their valuable pharmaceutical properties. The oxidative cyclization of these compounds has led to the efficient production of 3-phenoxy imidazo[1,2-a]pyridines, which are investigated for their potential in drug development due to their structural similarity to biologically active scaffolds found in drugs like zolpidem and saripidem. These compounds are of interest for their antimicrobial activities and as inhibitors of human rhinovirus, showcasing their significance in developing new therapeutic agents (Jian Zhang et al., 2017; C. Hamdouchi et al., 1999).

Synthesis and Biological Activities

Research into benzimidazole derivatives and their synthesis methods, such as the one-pot synthesis approach, has highlighted their potential in treating various conditions. These studies have focused on creating compounds with significant inhibitory activity against specific biological targets, such as snake venom phospholipase A2, indicating their potential use in antivenom therapies and other medicinal applications. Such research underlines the importance of synthetic chemistry in discovering and developing new bioactive molecules with potential therapeutic benefits (Nirvanappa C. Anilkumar et al., 2015).

Environmental and Analytical Applications

Derivatives of imidazole and benzimidazole have been employed as probes for the detection of amines in environmental water, demonstrating their utility beyond pharmaceuticals. The development of dual-sensitive probes, such as 1-imidazole-2-(5-benzoacridine)-ethanone, for the fluorescence detection and mass spectrometry identification of amines showcases the compound's relevance in environmental monitoring and analytical chemistry (J. You et al., 2010).